N-(4-chloro-2-fluorophenyl)-3-fluorobenzamide

• IUPAC Name: N-(4-chloro-2-fluorophenyl)-3-fluorobenzamide
• InChI: InChI=1S/C13H8ClF2NO/c14-9-4-5-12(11(16)7-9)17-13(18)8-2-1-3-10(15)6-8/h1-7H,(H,17,18)
• InChI Key: VPHMQWIWYRCTTR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)NC2=C(C=C(C=C2)Cl)F
• Molecular Formula: C13H8ClF2NO
• Molecular Weight: 267.66 g/mol

Description

N-(4-chloro-2-fluorophenyl)-3-fluorobenzamide, also known as CFTRinh-172, is a small molecule inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel. CFTR is a protein that plays a crucial role in the regulation of salt and water transport across epithelial tissues, including the lungs, pancreas, and sweat glands. Mutations in the CFTR gene lead to the development of cystic fibrosis, a life-threatening genetic disease that affects approximately 70,000 people worldwide. CFTRinh-172 has been extensively studied as a potential therapeutic agent for cystic fibrosis and other diseases that involve CFTR dysfunction.

Mechanism of Action

N-(4-chloro-2-fluorophenyl)-3-fluorobenzamide binds to a specific site on the CFTR protein, known as the regulatory domain, and inhibits the channel activity by stabilizing the closed state of the channel. This leads to a decrease in chloride secretion across epithelial tissues and a reduction in the volume and viscosity of secretions. N-(4-chloro-2-fluorophenyl)-3-fluorobenzamide has been shown to be a highly selective inhibitor of CFTR, with little or no effect on other ion channels or transporters.
Biochemical and physiological effects:
N-(4-chloro-2-fluorophenyl)-3-fluorobenzamide has been shown to have a number of biochemical and physiological effects in various cell types and tissues. In airway epithelial cells, N-(4-chloro-2-fluorophenyl)-3-fluorobenzamide has been shown to reduce mucus production, improve bacterial clearance, and enhance ciliary beat frequency. In pancreatic duct cells, N-(4-chloro-2-fluorophenyl)-3-fluorobenzamide has been shown to reduce bicarbonate secretion and increase the viscosity of pancreatic juice. In sweat gland cells, N-(4-chloro-2-fluorophenyl)-3-fluorobenzamide has been shown to reduce sweat chloride concentration and improve sweat secretion.

Advantages and Limitations for Lab Experiments

N-(4-chloro-2-fluorophenyl)-3-fluorobenzamide has several advantages for use in laboratory experiments. It is a highly selective inhibitor of CFTR, with little or no effect on other ion channels or transporters. It is also relatively stable and easy to use in a variety of experimental systems. However, N-(4-chloro-2-fluorophenyl)-3-fluorobenzamide has some limitations, including its relatively low potency and the potential for off-target effects at high concentrations.

Future Directions

There are several future directions for research on N-(4-chloro-2-fluorophenyl)-3-fluorobenzamide and its potential therapeutic applications. One area of interest is the development of more potent and selective CFTR inhibitors with improved pharmacokinetic properties. Another area of interest is the investigation of the potential use of CFTR inhibitors in combination with other therapies, such as correctors and potentiators, to enhance CFTR function in patients with cystic fibrosis. Finally, the role of CFTR in other diseases, such as chronic obstructive pulmonary disease and asthma, is an area of active research that may lead to new therapeutic strategies.

Synthesis Methods

N-(4-chloro-2-fluorophenyl)-3-fluorobenzamide can be synthesized using a variety of methods, including chemical synthesis and semi-synthesis from natural products. One of the most commonly used methods involves the reaction of 3-fluorobenzoic acid with 4-chloro-2-fluoroaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with benzoyl chloride to form the final product.

Scientific Research Applications

N-(4-chloro-2-fluorophenyl)-3-fluorobenzamide has been extensively studied in vitro and in vivo as a tool to investigate the physiological and pathophysiological roles of CFTR. It has been shown to inhibit CFTR-mediated chloride secretion in various epithelial tissues, including airway epithelial cells, pancreatic duct cells, and sweat gland cells. N-(4-chloro-2-fluorophenyl)-3-fluorobenzamide has also been used to investigate the role of CFTR in other cellular processes, such as cell proliferation, apoptosis, and migration.